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Compound of Interest

Compound Name: zinc;oxalate

Cat. No.: B7822194 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling zinc oxalate, including detailed operational and disposal plans. By

adhering to these procedural, step-by-step guidelines, you can minimize risks and ensure the

integrity of your work.

Occupational Exposure Limits
While specific occupational exposure limits for zinc oxalate have not been established by major

regulatory bodies, it is prudent to consider the limits for its components, oxalic acid and zinc

compounds, as a conservative measure for ensuring personnel safety.[1][2][3]
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Compound/Compo
nent

Regulatory Body
Exposure Limit
Type

Value

Oxalic Acid OSHA (PEL) 8-hour TWA 1 mg/m³[4][5][6]

NIOSH (REL) 10-hour TWA 1 mg/m³[5][6]

15-minute STEL 2 mg/m³[5][6]

ACGIH (TLV) 8-hour TWA 1 mg/m³[4][5][6]

STEL 2 mg/m³[4][5][6]

Zinc Oxide (dust) OSHA (PEL) Total Dust TWA 15 mg/m³[7][8]

Respirable Fraction

TWA
5 mg/m³[7][8]

NIOSH (REL) TWA 5 mg/m³

Ceiling 15 mg/m³[7]

ACGIH (TLV)
Respirable Fraction

TWA
2 mg/m³[8]

Respirable Fraction

STEL
10 mg/m³[8]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit; OSHA:

Occupational Safety and Health Administration; NIOSH: National Institute for Occupational

Safety and Health; ACGIH: American Conference of Governmental Industrial Hygienists.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling zinc oxalate to prevent exposure

through inhalation, skin contact, or eye contact.
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PPE Category Specifications

Eye and Face Protection

Wear safety glasses with side-shields

conforming to EN166 or NIOSH-approved safety

goggles.[4][5] A face shield may be necessary

for operations with a higher risk of dust

generation.

Skin Protection

Gloves: Handle with chemical-resistant gloves,

such as nitrile rubber.[1] Always inspect gloves

prior to use and use proper glove removal

technique to avoid skin contact.[4][5] Dispose of

contaminated gloves after use.[4][5] Protective

Clothing: Wear a lab coat, long pants, and

closed-toe shoes. For larger quantities or tasks

with a high potential for dust generation, a

complete suit protecting against chemicals may

be required.[5]

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator is recommended.[4]

[5] For higher-level protection, use an

OV/AG/P99 (US) or ABEK-P2 (EU EN 143)

respirator with cartridges.[4][5] Respirators must

be tested and approved under appropriate

government standards such as NIOSH or CEN.

[4][5]

Operational Plan for Handling Zinc Oxalate
A systematic approach to handling zinc oxalate, from preparation to disposal, is essential for

maintaining a safe laboratory environment.

1. Pre-Operational Checks:

Ventilation: Ensure you are working in a well-ventilated area, preferably within a chemical

fume hood, especially when handling the powder form to minimize dust inhalation.[9]
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PPE Inspection: Inspect all personal protective equipment for integrity before use.

Emergency Equipment: Confirm the location and functionality of emergency eyewash

stations and safety showers.

Spill Kit: Have a spill kit readily available that is appropriate for solid chemical spills.

2. Handling Procedures:

Avoid Dust Formation: Handle zinc oxalate carefully to avoid generating dust.[4][5] Use

techniques such as gentle scooping rather than pouring from a height.

Grounding: For processes that may generate static electricity, use non-sparking tools and

ensure equipment is properly grounded to prevent ignition.[10]

Avoid Incompatibles: Keep zinc oxalate away from strong oxidizing agents.

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands

thoroughly after handling and before breaks.[4][5]

3. Post-Handling Procedures:

Decontamination: Clean the work area thoroughly after handling is complete.

Storage: Store zinc oxalate in a cool, dry, and well-ventilated place in a tightly closed

container.[4][5]

Waste Disposal: Dispose of zinc oxalate and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[7] Do not let the product enter

drains.[4][5] Options for disposal may include offering surplus to a licensed disposal

company or dissolving the material in a combustible solvent for incineration in a chemical

incinerator equipped with an afterburner and scrubber.[4]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of zinc oxalate.
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Safe Handling Workflow for Zinc Oxalate
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Caption: Workflow for the safe handling of zinc oxalate.
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First Aid Measures
In the event of exposure, immediate action is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[4][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[4][5][11]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[11]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Seek medical attention.[4][5][11]

By implementing these safety protocols, researchers can confidently handle zinc oxalate while

maintaining a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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